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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of
Pentadecan-8-ol as a pharmaceutical excipient, primarily focusing on its role as a penetration
enhancer in topical and transdermal drug delivery systems. The information is based on the
general properties of long-chain fatty alcohols and available data on related compounds, as
specific quantitative data for Pentadecan-8-ol is limited in publicly accessible literature.

Introduction to Pentadecan-8-ol in Pharmaceutical
Formulations

Pentadecan-8-ol is a 15-carbon secondary fatty alcohol. Its amphiphilic nature, possessing
both a lipophilic alkyl chain and a hydrophilic hydroxyl group, suggests its potential to interact
with biological membranes, particularly the stratum corneum of the skin.[1][2] This interaction
can lead to a temporary and reversible disruption of the highly organized lipid structure of the
stratum corneum, thereby enhancing the penetration of co-administered active pharmaceutical
ingredients (APIs).[1][2]

Potential Applications:

o Penetration Enhancer: To increase the permeation of APIs through the skin in topical and
transdermal formulations.[2][3]

o Emollient and Skin Conditioning Agent: In cosmetic and dermatological products.
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o Component of Nanoformulations: As a lipid component in the formulation of solid lipid
nanoparticles (SLNs) and nanoemulsions for controlled drug release.[4][5]

» Antimicrobial Agent: Due to the known antimicrobial properties of fatty alcohols, it may
contribute to the preservation of formulations.

Physicochemical Properties

A summary of the known physicochemical properties of Pentadecan-8-ol is presented in Table
1.

Property Value Reference
Molecular Formula C15H320 [6]
Molecular Weight 228.41 g/mol [6]
Appearance Not specified, likely a waxy

solid at room temperature

LogP (octanol-water partition )
o ~5.8 (estimated)
coefficient)

Expected to be soluble in
- organic solvents like ethanol
Solubility [7]
and propylene glycol. Very

slightly soluble in water.

Mechanism of Action as a Penetration Enhancer

The primary mechanism by which fatty alcohols like Pentadecan-8-ol are thought to enhance
skin penetration is by disrupting the intercellular lipid matrix of the stratum corneum.[1][2] This
can occur through several synergistic actions:

 Lipid Fluidization: Insertion of the long alkyl chains of Pentadecan-8-ol into the lipid bilayers
of the stratum corneum increases the fluidity of these lipids.

o Disruption of Lamellar Structure: The presence of the enhancer molecules disrupts the highly
ordered lamellar structure of the ceramides, cholesterol, and fatty acids in the stratum
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corneum.

» Creation of Diffusion Pathways: This disruption creates less tortuous pathways for the API to
diffuse through the skin barrier.

The following diagram illustrates the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157577#use-of-pentadecan-8-ol-in-pharmaceutical-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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